3-(4-Cyano-3-methyl-phenyl)-propionic acid

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 3-(4-cyano-3-methylphenyl)propanoic acid
• InChI: InChI=1S/C11H11NO2/c1-8-6-9(3-5-11(13)14)2-4-10(8)7-12/h2,4,6H,3,5H2,1H3,(H,13,14)
• InChI Key: CIOKEUWJSQSYBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)O)C#N

Description

3-(4-Cyano-3-methyl-phenyl)-propionic acid is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.15 g (E)-3-(4-Cyano-3-methyl-phenyl)-acrylic acid were dissolved in a mixture of 250 ml tetrahydrofuran and 125 ml methanol. 510 mg palladium on charcoal (10%) were added and the reaction mixture was stirred under a hydrogen atmosphere overnight. The catalyst was filtered off over a celite pad. The solvent was removed in vacuo to obtain 5.2 g 3-(4-Cyano-3-methyl-phenyl)-propionic acid as a white solid.